Cas no 878723-22-9 (N-(5-chloro-2-methoxyphenyl)-2-4-(piperidine-1-sulfonyl)piperazin-1-ylacetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-4-(piperidine-1-sulfonyl)piperazin-1-ylacetamide
• CAS No: 878723-22-9
• MF: C₁₈H₂₇ClN₄O₄S
• MW: 430.949382066727
• CID: 6236042
• PubChem ID: 6493461
• Update Time: 2025-11-06

N-(5-chloro-2-methoxyphenyl)-2-4-(piperidine-1-sulfonyl)piperazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-4-(piperidine-1-sulfonyl)piperazin-1-ylacetamide
• VU0568747-2
• N-(5-Chloro-2-methoxy-phenyl)-2-[4-(piperidine-1-sulfonyl)-piperazin-1-yl]-acetamide
• F3230-0126
• Z274554138
• N-(5-chloro-2-methoxyphenyl)-2-[4-(piperidylsulfonyl)piperazinyl]acetamide
• MLS001215777
• N-(5-chloro-2-methoxyphenyl)-2-[4-(1-piperidinylsulfonyl)-1-piperazinyl]acetamide
• 878723-22-9
• CHEMBL1536736
• HMS2922K22
• SMR000605910
• N-(5-chloro-2-methoxyphenyl)-2-(4-piperidin-1-ylsulfonylpiperazin-1-yl)acetamide
• AKOS000739477
• N-(5-chloro-2-methoxyphenyl)-2-(4-(piperidin-1-ylsulfonyl)piperazin-1-yl)acetamide
• AP-124/43383596

• Inchi： 1S/C18H27ClN4O4S/c1-27-17-6-5-15(19)13-16(17)20-18(24)14-21-9-11-23(12-10-21)28(25,26)22-7-3-2-4-8-22/h5-6,13H,2-4,7-12,14H2,1H3,(H,20,24)
• InChI Key： OHFFJADYAGDKDI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(CN1CCN(CC1)S(N1CCCCC1)(=O)=O)=O)OC

Computed Properties

• Exact Mass: 430.1441542g/mol
• Monoisotopic Mass: 430.1441542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.6Ų

Additional information on N-(5-chloro-2-methoxyphenyl)-2-4-(piperidine-1-sulfonyl)piperazin-1-ylacetamide

N-(5-Chloro-2-Methoxyphenyl)-2-(4-(Piperidine-1-Sulfonyl)piperazin-1-yl)acetamide: A Comprehensive Overview

N-(5-Chloro-2-Methoxyphenyl)-2-(4-(Piperidine-1-Sulfonyl)piperazin-1-yl)acetamide (CAS No. 878723-22-9) is a complex organic compound with significant potential in the pharmaceutical and medicinal chemistry fields. This compound, often referred to by its systematic name, is a derivative of piperazine and piperidine, two important heterocyclic compounds known for their pharmacological activities. In this article, we will delve into the chemical structure, synthesis, biological activities, and potential applications of this compound, drawing on the latest research findings.

Chemical Structure and Synthesis

The chemical structure of N-(5-Chloro-2-Methoxyphenyl)-2-(4-(Piperidine-1-Sulfonyl)piperazin-1-yl)acetamide is characterized by a central acetamide group flanked by a substituted phenyl ring and a piperazine-piperidine moiety. The presence of the chloro and methoxy groups on the phenyl ring, along with the sulfonyl group on the piperidine ring, imparts unique chemical properties to this compound. These functional groups contribute to its solubility, stability, and reactivity, making it an attractive candidate for various pharmaceutical applications.

The synthesis of N-(5-Chloro-2-Methoxyphenyl)-2-(4-(Piperidine-1-Sulfonyl)piperazin-1-yl)acetamide typically involves multi-step reactions. One common approach is to start with the corresponding carboxylic acid or acid chloride, which is then coupled with an amine derivative to form the acetamide. Subsequent functionalization steps are used to introduce the chloro and methoxy groups on the phenyl ring and the sulfonyl group on the piperidine ring. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions and catalysts that enhance yield and purity.

Biological Activities

N-(5-Chloro-2-Methoxyphenyl)-2-(4-(Piperidine-1-Sulfonyl)piperazin-1-yl)acetamide has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound exhibits potent activity as a serotonin receptor modulator, specifically targeting the 5-HT₇ receptor. The 5-HT₇ receptor is involved in various physiological processes, including mood regulation, sleep-wake cycles, and cognitive function. Modulation of this receptor has been linked to potential therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its serotonin receptor activity, N-(5-Chloro-2-Methoxyphenyl)-2-(4-(Piperidine-1-Sulfonyl)piperazin-1-yl)acetamide has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This anti-inflammatory effect may contribute to its potential use in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications

The potential clinical applications of N-(5-Chloro-2-Methoxyphenyl)-2-(4-(Piperidine-1-Sulfonyl)piperazin-1-yl)acetamide are diverse and promising. In preclinical studies, this compound has shown efficacy in animal models of depression and anxiety. For example, it has been found to reduce depressive-like behaviors in mice subjected to chronic stress paradigms. These findings suggest that it may have therapeutic potential as an antidepressant or anxiolytic agent.

Beyond CNS disorders, N-(5-Chloro-2-Methoxyphenyl)-2-(4-(Piperidine-1-Sulfonyl)piperazin-1-yl)acetamide has also been explored for its anti-inflammatory properties in clinical settings. Early-phase clinical trials have evaluated its safety and tolerability in patients with inflammatory conditions. Preliminary results indicate that it is well-tolerated at therapeutic doses and does not exhibit significant side effects.

Future Directions

The future of N-(5-Chloro-2-Methoxyphenyl)-2-(4-(Piperidine-1-Sulfonyl)piperazin-1-yl)acetamide in pharmaceutical research looks promising. Ongoing studies are focusing on optimizing its pharmacokinetic properties to improve bioavailability and reduce potential side effects. Additionally, efforts are being made to develop novel formulations that enhance its therapeutic efficacy while minimizing dosing frequency.

In conclusion, N-(5-Chloro-2-Methoxyphenyl)-2-(4-(Piperidine-1-Sulfonyl)piperazin-1-yl)acetamide (CAS No. 878723-22-9) is a multifaceted compound with significant potential in both basic research and clinical applications. Its unique chemical structure and biological activities make it a valuable tool for advancing our understanding of serotonin receptor modulation and inflammation pathways. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in the development of innovative treatments for a range of diseases.